8-methoxy-2-oxo-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-2H-chromene-3-carboxamide

Specification

• CAS No.: 1797558-83-8
• Molecular Formula: C18H17N3O5
• Molecular Weight: 355.35
• IUPAC Name: 8-methoxy-2-oxo-N-[1-(oxolan-3-yl)pyrazol-4-yl]chromene-3-carboxamide
• Standard InChI: InChI=1S/C18H17N3O5/c1-24-15-4-2-3-11-7-14(18(23)26-16(11)15)17(22)20-12-8-19-21(9-12)13-5-6-25-10-13/h2-4,7-9,13H,5-6,10H2,1H3,(H,20,22)
• Standard InChI Key: YQTZHAHZJBWTCL-UHFFFAOYSA-N
• SMILES: COC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NC3=CN(N=C3)C4CCOC4

Introduction

Chemical Identity and Structural Features

8-Methoxy-2-oxo-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-2H-chromene-3-carboxamide (CAS: 1797558-83-8) is a heterocyclic compound combining chromene, pyrazole, and tetrahydrofuran moieties. Its molecular formula is C₁₈H₁₇N₃O₅, with a molecular weight of 355.35 g/mol. The IUPAC name reflects its structural complexity: 8-methoxy-2-oxo-N-[1-(oxolan-3-yl)pyrazol-4-yl]chromene-3-carboxamide. Key features include:

• A chromene backbone (2H-chromen-2-one) substituted with a methoxy group at position 8.

• A carboxamide group at position 3, linked to a pyrazole ring.

• A tetrahydrofuran-3-yl group attached to the pyrazole’s nitrogen.

The SMILES notation (COC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NC3=CN(N=C3)C4CCOC4) and InChIKey (YQTZHAHZJBWTCL-UHFFFAOYSA-N) provide unambiguous structural identification.

Synthesis and Reaction Pathways

Synthetic Routes

The compound is synthesized via multi-step reactions, typically involving:

• Chromene Core Formation:

  • The 8-methoxy-2-oxo-2H-chromene-3-carboxylic acid precursor is prepared via Knoevenagel condensation or Pechmann reaction.

  • For example, 2-hydroxy-3-methoxybenzaldehyde reacts with ethyl acetoacetate under piperidine catalysis to yield 3-acetyl-8-methoxy-2H-chromen-2-one.

• Functionalization with Pyrazole-Tetrahydrofuran:

  • The carboxylic acid is converted to an acid chloride (e.g., using thionyl chloride) and coupled with 1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-amine.

  • Reactions are monitored via chromatography, with yields ranging from 70–90%.

Key Reaction Conditions

Step	Reagents/Catalysts	Solvent	Temperature	Yield (%)
Chromene formation	Piperidine, ethyl acetoacetate	Solvent-free	80–100°C	85–90
Bromination	CuBr₂	DCM	RT	75–80
Cyclization	Thiourea	Ethanol	Reflux	70–75
Amide coupling	SOCl₂, pyridine	DMF	0–25°C	70–90

Physicochemical Properties

Property	Value	Method/Reference
Molecular weight	355.35 g/mol	Calculated
Melting point	Not reported	–
Solubility	Not available
LogP (partition coeff.)	Estimated 2.1–2.5	Computational models
Stability	Stable under inert conditions

Note: Experimental data on solubility and thermal stability remain limited, highlighting gaps for future studies.

Computational and Spectroscopic Characterization

Spectroscopic Data

• IR: Peaks at 1650 cm⁻¹ (C=O stretch), 2228 cm⁻¹ (CN stretch in intermediates).

• ¹H NMR: Signals for methoxy (~δ 3.8 ppm), pyrazole protons (~δ 7.5–8.5 ppm), and tetrahydrofuran (δ 3.5–4.0 ppm).

• MS: Molecular ion peak at m/z 355.35 (M⁺).

DFT Studies

• Computational models predict strong electron-withdrawing effects from the carboxamide group, enhancing reactivity at the pyrazole ring.

Challenges and Future Directions

• Synthetic Optimization: Improve yields via microwave-assisted or flow chemistry approaches.

• Bioactivity Profiling: Prioritize in vitro assays against kinase targets (e.g., EGFR, VEGFR) and antimicrobial panels.

• Solubility Enhancement: Explore prodrug strategies or nanoparticle formulations.